Cas no 2639408-82-3 (tert-butyl 2-azabicyclo2.1.1hexane-3-carboxylate)

• Product Name: tert-butyl 2-azabicyclo2.1.1hexane-3-carboxylate
• CAS No: 2639408-82-3
• MF: C₁₀H₁₇NO₂
• MW: 183.24748301506
• CID: 5642158
• PubChem ID: 165901236
• Update Time: 2025-07-24

tert-butyl 2-azabicyclo2.1.1hexane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-azabicyclo[2.1.1]hexane-3-carboxylate
• EN300-28229149
• 2639408-82-3
• tert-butyl 2-azabicyclo2.1.1hexane-3-carboxylate

• Inchi： 1S/C10H17NO2/c1-10(2,3)13-9(12)8-6-4-7(5-6)11-8/h6-8,11H,4-5H2,1-3H3
• InChI Key： YEEWZUXDVRQUKA-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1C2CC(C2)N1)=O

Computed Properties

• Exact Mass: 183.125928785g/mol
• Monoisotopic Mass: 183.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl 2-azabicyclo2.1.1hexane-3-carboxylate

Comprehensive Overview of tert-butyl 2-azabicyclo[2.1.1]hexane-3-carboxylate (CAS No. 2639408-82-3)

tert-butyl 2-azabicyclo[2.1.1]hexane-3-carboxylate (CAS No. 2639408-82-3) is a specialized bicyclic compound that has garnered significant attention in pharmaceutical and organic chemistry research. This heterocyclic building block is particularly valued for its unique molecular scaffold, which serves as a critical intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for terms like "2-azabicyclo[2.1.1]hexane derivatives" and "tert-butyl carboxylate applications," reflecting the compound's relevance in drug discovery and material science.

The structural features of tert-butyl 2-azabicyclo[2.1.1]hexane-3-carboxylate include a rigid bicyclic framework with a nitrogen atom strategically positioned to enhance its reactivity and binding affinity. This makes it an ideal candidate for designing small-molecule inhibitors and protease-targeting drugs. Recent trends in AI-driven drug design and computational chemistry have further amplified interest in such compounds, as they are often used to validate machine learning models for molecular property prediction.

In synthetic chemistry, tert-butyl 2-azabicyclo[2.1.1]hexane-3-carboxylate is frequently employed as a key intermediate for constructing complex pharmacophores. Its tert-butyl ester group offers excellent stability under various reaction conditions, making it a preferred choice for multi-step syntheses. Searches for "azabicyclo[2.1.1]hexane synthesis" and "carboxylate protecting groups" often highlight its utility in peptide chemistry and catalysis.

From an industrial perspective, the demand for high-purity bicyclic compounds like CAS No. 2639408-82-3 has risen due to their role in developing next-generation therapeutics. The compound's compatibility with green chemistry principles and sustainable synthesis methods aligns with global efforts to reduce environmental impact. Queries such as "eco-friendly heterocyclic synthesis" and "scalable azabicyclo production" underscore this shift toward sustainable practices.

Analytical characterization of tert-butyl 2-azabicyclo[2.1.1]hexane-3-carboxylate typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure compliance with stringent pharmaceutical standards, addressing common search queries like "azabicyclo compound characterization" and "QC protocols for carboxylates." The compound's crystalline properties and solubility profiles are also critical for formulation scientists.

Emerging applications of tert-butyl 2-azabicyclo[2.1.1]hexane-3-carboxylate extend to material science, where its rigid backbone is explored for designing functional polymers and nanostructured materials. This interdisciplinary potential is reflected in trending searches like "azabicyclo[2.1.1]hexane in materials" and "organic frameworks with bicyclic units." Such versatility positions the compound as a cross-disciplinary research tool.

In summary, tert-butyl 2-azabicyclo[2.1.1]hexane-3-carboxylate (CAS No. 2639408-82-3) represents a highly versatile and scientifically significant compound. Its applications span drug discovery, sustainable chemistry, and advanced materials, making it a focal point for both academic and industrial research. Continued exploration of its properties and synthetic pathways will likely yield further innovations in these fields.